3’-Hydroxy-4’-methoxydiclofenac
3’-Hydroxy-4’-methoxydiclofenac
3'-hydroxy-4'-methoxydiclofenac is an organochlorine compound that is a metabolite of diclofenac having hydroxy and methoxy groups at positions 3' and 4' respectively.. It has a role as a drug metabolite and an allergen. It is a dichlorobenzene, a secondary amino compound, a monocarboxylic acid, a member of phenols and an aromatic ether. It derives from a diclofenac.
Brand Name:
Vulcanchem
CAS No.:
106610-60-0
VCID:
VC0145834
InChI:
InChI=1S/C15H13Cl2NO4/c1-22-11-7-9(16)14(13(17)15(11)21)18-10-5-3-2-4-8(10)6-12(19)20/h2-5,7,18,21H,6H2,1H3,(H,19,20)
SMILES:
COC1=CC(=C(C(=C1O)Cl)NC2=CC=CC=C2CC(=O)O)Cl
Molecular Formula:
C15H13Cl2NO4
Molecular Weight:
342.2 g/mol
3’-Hydroxy-4’-methoxydiclofenac
CAS No.: 106610-60-0
Reference Standards
VCID: VC0145834
Molecular Formula: C15H13Cl2NO4
Molecular Weight: 342.2 g/mol
| CAS No. | 106610-60-0 |
|---|---|
| Product Name | 3’-Hydroxy-4’-methoxydiclofenac |
| Molecular Formula | C15H13Cl2NO4 |
| Molecular Weight | 342.2 g/mol |
| IUPAC Name | 2-[2-(2,6-dichloro-3-hydroxy-4-methoxyanilino)phenyl]acetic acid |
| Standard InChI | InChI=1S/C15H13Cl2NO4/c1-22-11-7-9(16)14(13(17)15(11)21)18-10-5-3-2-4-8(10)6-12(19)20/h2-5,7,18,21H,6H2,1H3,(H,19,20) |
| Standard InChIKey | YALZBLAHGKGDMB-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C(=C1O)Cl)NC2=CC=CC=C2CC(=O)O)Cl |
| Canonical SMILES | COC1=CC(=C(C(=C1O)Cl)NC2=CC=CC=C2CC(=O)O)Cl |
| Description | 3'-hydroxy-4'-methoxydiclofenac is an organochlorine compound that is a metabolite of diclofenac having hydroxy and methoxy groups at positions 3' and 4' respectively.. It has a role as a drug metabolite and an allergen. It is a dichlorobenzene, a secondary amino compound, a monocarboxylic acid, a member of phenols and an aromatic ether. It derives from a diclofenac. |
| Synonyms | 2-[(2,6-Dichloro-3-hydroxy-4-methoxyphenyl)amino]benzeneacetic Acid |
| PubChem Compound | 129615 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume